Cas no 69161-59-7 (2-(triphenylmethoxy)methyloxirane)

2-(Triphenylmethoxy)methyloxirane is a specialized epoxide compound featuring a triphenylmethoxy (trityl) protecting group. This structural motif enhances its utility in organic synthesis, particularly in the selective modification of hydroxyl-containing molecules. The trityl group offers steric protection, enabling controlled reactivity in multi-step reactions. Its oxirane ring provides a versatile handle for nucleophilic ring-opening reactions, facilitating the introduction of diverse functional groups. The compound is particularly valuable in carbohydrate and nucleoside chemistry, where selective protection and subsequent derivatization are critical. Its stability under various conditions makes it suitable for complex synthetic routes, ensuring high yields and minimal side reactions. This reagent is commonly employed in pharmaceutical and fine chemical research.

2-(triphenylmethoxy)methyloxirane structure

69161-59-7 structure

Product Name:2-(triphenylmethoxy)methyloxirane

CAS No:69161-59-7

MF:C₂₂H₂₀O₂

MW:316.393006324768

MDL:MFCD30344816

CID:392131

PubChem ID:3465228

Update Time:2025-10-30

2-(triphenylmethoxy)methyloxirane Chemical and Physical Properties

Names and Identifiers

- Oxirane, [(triphenylmethoxy)methyl]-
- 2-(trityloxymethyl)oxirane
- 1-(Triphenylmethoxy)-2,3-epoxypropane
- Glycidyl triphenylmethyl ether
- Glycidyl trityl ether
- Trityl glycidyl ether
- Tritylglycidol
- 2-(triphenylmethoxy)methyloxirane
- DTXSID90869789
- DTXSID60392731
- 69161-59-7
- Trityl-(s)-glycidyl ether
- LS-14931
- A835049
- (S)-Tritylglycidylether
- MFCD00273368
- AKOS025243563
- FT-0605163
- 2-[(TRIPHENYLMETHOXY)METHYL]OXIRANE
- BCP24066
- SY014900
- SCHEMBL689297
- SY017167
- 2-(trityloxymethyl)oxirane;(R)-(+)-Trityl glycidyl ether
- SB44211
- [(trityloxy)methyl]oxirane
- EN300-256384
- FT-0605335
- MDL： MFCD30344816
- Inchi： 1S/C22H20O2/c1-4-10-18(11-5-1)22(24-17-21-16-23-21,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15,21H,16-17H2
- InChI Key： XFSXUCMYFWZRAF-UHFFFAOYSA-N
- SMILES： O1CC1COC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 316.146329876g/mol
Monoisotopic Mass: 316.146329876g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 24
Rotatable Bond Count: 6
Complexity: 330
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 21.8Å²

Experimental Properties

Density: 1.146±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 72-74 ºC
Solubility: Insuluble (3.8E-3 g/L) (25 ºC),

2-(triphenylmethoxy)methyloxirane Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1543988-1g	2-((Trityloxy)methyl)oxirane	69161-59-7	98%	1g	￥266.00	2024-05-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1543988-5g	2-((Trityloxy)methyl)oxirane	69161-59-7	98%	5g	￥856.00	2024-05-03
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Enamine	EN300-256384-0.1g	2-[(triphenylmethoxy)methyl]oxirane	69161-59-7	95%	0.1g	$26.0	2024-06-19
Enamine	EN300-256384-0.25g	2-[(triphenylmethoxy)methyl]oxirane	69161-59-7	95%	0.25g	$29.0	2024-06-19
Enamine	EN300-256384-0.5g	2-[(triphenylmethoxy)methyl]oxirane	69161-59-7	95%	0.5g	$36.0	2024-06-19
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Enamine	EN300-256384-2.5g	2-[(triphenylmethoxy)methyl]oxirane	69161-59-7	95%	2.5g	$85.0	2024-06-19
Enamine	EN300-256384-5.0g	2-[(triphenylmethoxy)methyl]oxirane	69161-59-7	95%	5.0g	$158.0	2024-06-19